3,5-dimethoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

• IUPAC Name: 3,5-dimethoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• InChI: InChI=1S/C17H17N3O3S/c1-10-5-4-6-14-15(10)18-17(24-14)20-19-16(21)11-7-12(22-2)9-13(8-11)23-3/h4-9H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: GXZCQEGBNTVIDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NNC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

3,5-dimethoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide, also known as DMHMCT, is a synthetic compound that has shown potential in scientific research. DMHMCT belongs to the class of hydrazides and has been studied for its various biological activities.

Scientific Research Applications

• Antioxidant and Antibacterial Activities : A related compound, N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides, demonstrated potential antioxidant and antibacterial activities. This suggests possible applications in fields requiring these properties (Ahmad et al., 2010).

• Antimicrobial Activity : Benzothiazoles, such as the one , have been shown to be potent antimicrobial agents. This implies their potential use in combating microbial infections (Abbas et al., 2014).

• Anti-Breast Cancer Activity : Some benzothiazole and benzoxazole derivatives have shown promising anti-breast cancer activities. This indicates the potential of similar compounds in cancer research and treatment (Abdelgawad et al., 2013).

• VEGFR-2 Inhibitors for Anticancer Activity : Novel sulfonamides carrying a 3,4-dimethoxyphenyl moiety, related to the compound , were found to be effective VEGFR-2 inhibitors. This suggests a potential role in cancer treatment strategies (Ghorab et al., 2016).

• Anticancer Agents : N'-[2-oxo-1,2 dihydro-3H-indol-3-ylidene]benzohydrazides, structurally related to the compound , were evaluated as potential anticancer agents, showing promising results against various cancer cell lines (Katiyar et al., 2015).

• Antimicrobial and Anti-inflammatory Agents : Some derivatives, including 2-bromo-5-methoxy-N'-[4-(aryl)-1,3-thiazol-2-yl]benzohydrazide, have shown significant antimicrobial, analgesic, and antiproliferative activities (Raj et al., 2007).

• Anti-Inflammatory and Antinociceptive Activities : Benzothiazole derivatives have been found to possess anti-inflammatory and antinociceptive properties, indicating their potential in pain management and inflammation control (Abbas et al., 2015).